Cas no 1257879-02-9 ((3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride)
(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (5-Cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride
- (5-Cyclopropyl-1H-pyrazol-3-yl)methylamine hydrochloride
- (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride
- C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride
-
- MDL: MFCD31693647
- Inchi: 1S/C7H11N3.ClH/c8-4-6-3-7(10-9-6)5-1-2-5;/h3,5H,1-2,4,8H2,(H,9,10);1H
- InChI Key: PJZZAXXCLYGARY-UHFFFAOYSA-N
- SMILES: Cl.N1=C(C=C(CN)N1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 122
- Topological Polar Surface Area: 54.7
(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0353S-1g |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 96% | 1g |
2527.17CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0353S-5g |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 96% | 5g |
10108.67CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0353S-500mg |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 96% | 500mg |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0353S-250mg |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 96% | 250mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0353S-100mg |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 96% | 100mg |
1060.05CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0353S-50mg |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 96% | 50mg |
932.85CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D970437-100mg |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 95% | 100mg |
$190 | 2024-07-28 | |
| eNovation Chemicals LLC | D970437-250mg |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 95% | 250mg |
$185 | 2024-07-28 | |
| eNovation Chemicals LLC | D970437-500mg |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 95% | 500mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | D970437-1g |
C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine hydrochloride |
1257879-02-9 | 95% | 1g |
$340 | 2024-07-28 |
(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride
Introduction to (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride (CAS No. 1257879-02-9)
(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride, with the CAS number 1257879-02-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropyl moiety and the pyrazole scaffold are particularly noteworthy, as they contribute to the compound's distinct chemical behavior and biological activity.
The structural composition of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride includes a pyrazole ring substituted at the 3-position with a cyclopropyl group, connected to an amine group. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various pharmaceutical applications. This compound's molecular structure suggests potential interactions with biological targets, which has sparked interest in its pharmacological properties.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds, such as pyrazoles, in the development of novel therapeutic agents. The pyrazole scaffold is known for its versatility and ability to modulate biological pathways. In particular, compounds containing a cyclopropyl group have shown promise in various pharmacological contexts due to the rigidity and electronic properties of this moiety. The combination of these features in (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride makes it a compelling candidate for further investigation.
One of the most exciting aspects of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride is its potential role in addressing unmet medical needs. Current research is exploring its efficacy in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to interact with specific enzymes and receptors has been a focal point of interest for scientists seeking to develop new drugs.
In the realm of anticancer research, (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride has shown promising results in preclinical studies. Its structural features allow it to inhibit key enzymes involved in tumor growth and proliferation. Specifically, studies suggest that this compound may interfere with the activity of kinases and other signaling molecules that are crucial for cancer cell survival. These findings have opened up new avenues for developing targeted therapies that could improve outcomes for patients with various types of cancer.
The anti-inflammatory potential of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride is another area of active investigation. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. By modulating inflammatory pathways, this compound could offer a new treatment option for patients suffering from these conditions. Preliminary studies have demonstrated its ability to reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes.
In addition to its therapeutic applications, (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride has also been studied for its antimicrobial properties. Antibiotic resistance is a growing concern worldwide, necessitating the development of new antimicrobial agents. This compound has shown activity against various bacterial strains, including some that are resistant to conventional antibiotics. Its mechanism of action likely involves disrupting essential bacterial processes, making it a valuable addition to the arsenal of antimicrobial drugs.
The synthesis and optimization of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride have been subjects of extensive research efforts. Chemists have developed efficient synthetic routes that allow for scalable production of this compound. These methods often involve multi-step organic reactions that incorporate the cyclopropyl group and the pyrazole scaffold into the desired structure. The hydrochloride salt form is typically obtained through an acid-base reaction, which enhances the compound's stability and bioavailability.
The pharmacokinetic properties of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride have also been thoroughly examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic efficacy and safety profile. Studies have shown that this compound exhibits favorable pharmacokinetic characteristics, including reasonable solubility and bioavailability. These properties make it a promising candidate for further clinical development.
As research continues to uncover the potential benefits of (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride, collaborations between academic institutions and pharmaceutical companies are becoming more common. These partnerships aim to accelerate the translation of laboratory findings into clinical applications. By leveraging expertise in medicinal chemistry, pharmacology, and drug development, researchers hope to bring this promising compound to patients who need effective treatments for various diseases.
The future prospects for (3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride are bright, thanks to ongoing research efforts and growing interest in heterocyclic compounds like pyrazoles. As more data becomes available regarding its biological activity and safety profile, this compound may emerge as a valuable therapeutic agent in multiple medical fields. Continued investment in research and development will be essential to realizing its full potential.
1257879-02-9 ((3-Cyclopropyl-1H-pyrazol-5-yl)methanamine;hydrochloride) Related Products
- 100114-57-6(3-Cyclopropyl-1H-pyrazole)
- 1093649-71-8((5-tert-Butyl-1H-pyrazol-3-yl)methylamine Dihydrochloride)
- 1231960-45-4([(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride)
- 880361-74-0(N-Methyl-1-(5-propyl-1H-pyrazol-3-yl)methanamine)
- 1071497-79-4(5-Cyclopropyl-1H-pyrazole)
- 518064-13-6((3-cyclopropyl-1H-pyrazol-5-yl)methanamine)
- 442886-94-4(1H-Pyrazole,3-(1-methylethyl)-5-propyl-)
- 1231961-65-1((5-tert-Butyl-1H-pyrazol-3-yl)methylmethylamine Dihydrochloride)
- 1093415-70-3(3-(Aminomethyl)-5-propylpyrazole)
- 1232136-97-8(1-(5-Cyclopropyl-1H-pyrazol-3-yl)-N-methylmethanamine)